[4-(3-Chlorobenzoyl)piperazin-1-yl](3-fluorophenyl)methanone

• Molecular Formula: C18H16ClFN2O2
• Molecular Weight: 346.8 g/mol
• IUPAC Name: [4-(3-chlorobenzoyl)piperazin-1-yl]-(3-fluorophenyl)methanone
• InChI: InChI=1S/C18H16ClFN2O2/c19-15-5-1-3-13(11-15)17(23)21-7-9-22(10-8-21)18(24)14-4-2-6-16(20)12-14/h1-6,11-12H,7-10H2
• InChI Key: FTMSPTYSABDDMV-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(=O)C2=CC(=CC=C2)F)C(=O)C3=CC(=CC=C3)Cl

Description

[4-(3-Chlorobenzoyl)piperazin-1-yl](3-fluorophenyl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the piperazine family, which is known for its diverse pharmacological properties. The purpose of

Mechanism of Action

The mechanism of action of [4-(3-Chlorobenzoyl)piperazin-1-yl](3-fluorophenyl)methanone is not fully understood. However, it is believed to act as a modulator of various neurotransmitter systems such as serotonin, dopamine, and glutamate. This compound has been shown to inhibit the reuptake of serotonin and dopamine, leading to an increase in their levels in the synaptic cleft. It has also been shown to modulate the activity of the sigma-1 receptor, which is involved in various physiological processes such as pain perception, cognition, and mood regulation.
Biochemical and Physiological Effects:
[4-(3-Chlorobenzoyl)piperazin-1-yl](3-fluorophenyl)methanone has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the reuptake of serotonin and dopamine, leading to an increase in their levels in the synaptic cleft. It has also been shown to modulate the activity of the sigma-1 receptor, which is involved in various physiological processes such as pain perception, cognition, and mood regulation. In vivo studies have shown that this compound can exhibit anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One of the advantages of [4-(3-Chlorobenzoyl)piperazin-1-yl](3-fluorophenyl)methanone is its potential as a lead compound for the development of drugs for the treatment of various disorders such as depression, anxiety, and schizophrenia. This compound has been extensively studied for its binding affinity towards various receptors, making it a potential candidate for drug development. However, one of the limitations of this compound is its toxicity, which may limit its use in lab experiments.

Future Directions

There are several future directions for the study of [4-(3-Chlorobenzoyl)piperazin-1-yl](3-fluorophenyl)methanone. One direction is the development of drugs based on this compound for the treatment of various disorders such as depression, anxiety, and schizophrenia. Another direction is the study of the mechanism of action of this compound, which is not fully understood. Additionally, the toxicity of this compound needs to be further studied to determine its safety for use in lab experiments. Finally, the potential of this compound for the treatment of other disorders such as pain and addiction needs to be explored.

Synthesis Methods

The synthesis of [4-(3-Chlorobenzoyl)piperazin-1-yl](3-fluorophenyl)methanone involves the reaction of 3-fluorobenzophenone and 3-chlorobenzoyl chloride with piperazine in the presence of a base. This reaction results in the formation of the desired compound, which can be purified using various techniques such as column chromatography, recrystallization, and HPLC.

Scientific Research Applications

[4-(3-Chlorobenzoyl)piperazin-1-yl](3-fluorophenyl)methanone has been extensively studied for its potential applications in various fields such as medicinal chemistry, neuroscience, and biochemistry. This compound has been shown to exhibit significant binding affinity towards various receptors such as the serotonin transporter, dopamine transporter, and sigma-1 receptor. This makes it a potential candidate for the development of drugs for the treatment of various disorders such as depression, anxiety, and schizophrenia.